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Compound of Interest

Compound Name: Tin chromate

CAS No.: 38455-77-5

Cat. No.: B14674120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula and structural

aspects of tin chromate, a compound existing in two primary oxidation states: tin(II) chromate

and tin(IV) chromate. Due to the limited availability of detailed crystallographic data in public

domains, this guide focuses on the fundamental chemical properties, theoretical structures,

and a generalized experimental protocol for their synthesis.

Chemical Formula and Nomenclature
Tin, a post-transition metal, most commonly exhibits oxidation states of +2 (stannous) and +4

(stannic). The chromate anion is a polyatomic ion with the formula CrO₄²⁻. The chemical

formulas for the two forms of tin chromate are determined by the principle of charge neutrality.

Tin(II) Chromate: In this compound, the tin cation (Sn²⁺) combines with the chromate anion

(CrO₄²⁻) in a 1:1 ratio to form an electrically neutral compound.

Chemical Formula: SnCrO₄[1]
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Tin(IV) Chromate: The tin(IV) cation (Sn⁴⁺) requires two chromate anions (CrO₄²⁻) to

balance the positive charge.

Chemical Formula: Sn(CrO₄)₂[2][3][4][5][6]

Physicochemical Properties
The distinct oxidation states of tin significantly influence the properties of the corresponding

chromate compounds. A summary of key quantitative data is presented below.

Property Tin(II) Chromate Tin(IV) Chromate

Chemical Formula SnCrO₄ Sn(CrO₄)₂

Molecular Weight 235.82 g/mol 350.69 g/mol [2][3]

Synonyms Stannous chromate[7] Stannic chromate[2]

Appearance Brown solid[1]
Brown-yellow crystalline

powder[8]

Crystal Structure Data
Not available in public

crystallographic databases

Not available in public

crystallographic databases

Molecular Structure
While detailed crystallographic data, including crystal system, space group, and precise bond

lengths and angles, are not readily available in the scientific literature for either tin(II) or tin(IV)

chromate, a basic representation of their ionic structures can be conceptualized.

The chromate ion (CrO₄²⁻) typically adopts a tetrahedral geometry with the chromium atom at

the center and four oxygen atoms at the vertices. The tin cations would be positioned to

balance the negative charges of the chromate anions.
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Ionic association in Tin(II) and Tin(IV) chromate.

Experimental Protocols: Synthesis of Tin Chromates
Tin chromates are insoluble in water and can be synthesized via a precipitation reaction by

mixing aqueous solutions of a soluble tin salt and a soluble chromate salt.[9][10][11][12] The

following are generalized protocols for their preparation.

Synthesis of Tin(II) Chromate (SnCrO₄)
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Principle: A precipitation reaction between a soluble tin(II) salt (e.g., tin(II) chloride, SnCl₂) and

a soluble chromate salt (e.g., potassium chromate, K₂CrO₄).

Reaction: SnCl₂(aq) + K₂CrO₄(aq) → SnCrO₄(s) + 2KCl(aq)

Methodology:

Preparation of Reactant Solutions:

Prepare a standardized aqueous solution of tin(II) chloride (e.g., 0.5 M SnCl₂). To prevent

hydrolysis of SnCl₂, the solution should be acidified with a small amount of hydrochloric

acid.

Prepare a standardized aqueous solution of potassium chromate (e.g., 0.5 M K₂CrO₄).

Precipitation:

Slowly add the potassium chromate solution to the tin(II) chloride solution with constant

stirring. A brown precipitate of tin(II) chromate will form immediately.

Isolation and Purification:

Separate the precipitate from the supernatant by filtration, for example, using a Buchner

funnel.

Wash the collected precipitate with distilled water to remove soluble impurities, such as

potassium chloride (KCl).

Continue washing until a test of the filtrate for chloride ions (e.g., with silver nitrate

solution) is negative.

Drying:

Dry the purified precipitate in a desiccator or a low-temperature oven.

Synthesis of Tin(IV) Chromate (Sn(CrO₄)₂)
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Principle: A precipitation reaction between a soluble tin(IV) salt (e.g., tin(IV) chloride, SnCl₄)

and a soluble chromate salt (e.g., potassium chromate, K₂CrO₄).

Reaction: SnCl₄(aq) + 2K₂CrO₄(aq) → Sn(CrO₄)₂(s) + 4KCl(aq)

Methodology:

Preparation of Reactant Solutions:

Prepare a standardized aqueous solution of tin(IV) chloride (e.g., 0.5 M SnCl₄). Note that

SnCl₄ is highly susceptible to hydrolysis, and the solution should be handled accordingly,

often by preparation in acidic conditions.

Prepare a standardized aqueous solution of potassium chromate (e.g., 1.0 M K₂CrO₄) to

ensure the correct stoichiometric ratio.

Precipitation:

Slowly add the potassium chromate solution to the tin(IV) chloride solution with vigorous

stirring. A brown-yellow precipitate of tin(IV) chromate will form.

Isolation and Purification:

Filter the precipitate from the solution.

Wash the precipitate thoroughly with distilled water to remove soluble byproducts.

Drying:

Dry the final product, tin(IV) chromate, under vacuum or at a low temperature to prevent

decomposition.
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Generalized workflow for the synthesis of tin chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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